N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(thiazol-2-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C13H16N4O3S/c1-17(2)9(10-4-3-6-20-10)8-15-11(18)12(19)16-13-14-5-7-21-13/h3-7,9H,8H2,1-2H3,(H,15,18)(H,14,16,19)
• InChI Key: NZEDDKQZNVKPHW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NC=CS1)C2=CC=CO2
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(thiazol-2-yl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in research applications. This compound is a potent inhibitor of protein-protein interactions and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Structural and Activity Studies

Research on compounds structurally related to N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(thiazol-2-yl)oxalamide includes the examination of their interactions and affinities with biological receptors. For instance, studies have delved into the structure-activity relationships within a series of histamine H2 receptor antagonists, showcasing the significance of furan and thiazol rings in determining receptor affinity. These investigations often employ theoretical models and X-ray crystallography to elucidate the compounds' modes of action and their potential therapeutic applications (Lumma et al., 1984).

Synthesis and Chemical Transformations

The synthesis of compounds with furan and thiazol moieties has been a topic of considerable interest. Research efforts have focused on developing novel synthetic routes and transformations for these compounds, exploring their potential in creating structurally diverse libraries. These studies highlight the versatility of such compounds as building blocks in organic synthesis, facilitating the generation of a wide array of heterocyclic structures with potential biological and pharmacological activities (Albreht et al., 2009).

Antimicrobial Properties

Investigations into the antimicrobial properties of compounds featuring furan and thiazol rings reveal their potential as novel antimicrobial agents. The design and synthesis of such compounds often involve assessing their efficacy against a range of microbial strains, underscoring their significance in the search for new therapeutic options against resistant pathogens (Khidre & Radini, 2021).